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Compound of Interest

Compound Name: ML120 analog 1

Cat. No.: B12365065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro activity of ML120 analog 1, a

selective inhibitor of Hematopoietic Protein Tyrosine Phosphatase (HePTP). This document

details its inhibitory potency, selectivity against other phosphatases, the experimental protocols

used for its characterization, and its role within the cellular signaling cascade.

Core Quantitative Data
ML120 analog 1, also identified as probe ML119 (PubChem CID: 1357397), is a competitive

inhibitor of HePTP.[1][2] The following tables summarize its key quantitative in vitro activity and

selectivity.

Table 1: In Vitro Inhibitory Activity of ML120 Analog 1 against HePTP

Parameter Value (µM) Inhibition Type

Ki 0.69 ± 0.20 Competitive

IC50 0.21 -

Table 2: Selectivity of ML120 Analog 1 against Other Protein Tyrosine Phosphatases (PTPs)
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Phosphatase Selectivity (Fold over HePTP)

VHR 19.5

MKP-3 42

CD45 8.8

Shp2 4.1

TCPTP 2.6

Lyp 1.4

LAR >50

PTP1B 4.3

HePTP Signaling Pathway and Inhibition by ML120
Analog 1
Hematopoietic Protein Tyrosine Phosphatase (HePTP) is a key negative regulator of the

Mitogen-Activated Protein Kinase (MAPK) signaling pathways, specifically targeting

Extracellular signal-regulated kinases 1 and 2 (ERK1/2) and p38.[1][3][4] By dephosphorylating

these kinases, HePTP terminates the signaling cascade that is crucial for T-cell activation and

other hematopoietic cell functions.[5] Inhibition of HePTP by ML120 analog 1 blocks this

dephosphorylation, leading to sustained activation of ERK1/2 and p38.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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